Cas no 1373439-17-8 (3,4,5-Trifluoro-2-iodoaniline)

• Product Name: 3,4,5-Trifluoro-2-iodoaniline
• CAS No: 1373439-17-8
• MF: C₆H₃F₃IN
• MW: 272.99440407753
• CID: 6256596
• PubChem ID: 18541883
• Update Time: 2025-06-13

3,4,5-Trifluoro-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trifluoro-2-iodoaniline
• 1373439-17-8
• EN300-6186604
• UDPIRDLCIWUKDR-UHFFFAOYSA-N
• Z1473377724
• SCHEMBL9935799
• 3,4,5-Trifluoro-2-iodoaniline

• Inchi： 1S/C6H3F3IN/c7-2-1-3(11)6(10)5(9)4(2)8/h1H,11H2
• InChI Key： UDPIRDLCIWUKDR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CC=1N)F)F)F

Computed Properties

• Exact Mass: 272.92623g/mol
• Monoisotopic Mass: 272.92623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3,4,5-Trifluoro-2-iodoaniline

Chemical and Biological Insights into 3,4,5-Trifluoro-2-Iodoaniline (CAS No. 1373439-17-8)

The compound 3,4,5-Trifluoro-2-iodoaniline, designated by CAS No. 1373439-17-8, represents a structurally unique aromatic amine derivative with significant potential in pharmaceutical and materials science applications. Its molecular architecture features a benzene ring substituted with three fluorine atoms at the 3-, 4-, and 5-positions and an iodine atom at the 2-position. This configuration imparts distinct electronic properties and reactivity profiles that have recently garnered attention in synthetic organic chemistry and drug discovery.

Recent studies highlight the compound's utility as a versatile building block for synthesizing bioactive molecules. Researchers at the Institute of Advanced Chemical Sciences demonstrated its efficacy as an intermediate in the preparation of tyrosinase inhibitors, leveraging its iodine substituent for selective enzyme targeting. The trifluoromethyl groups enhance metabolic stability while maintaining aqueous solubility—a critical balance for drug candidates. A 2023 publication in Journal of Medicinal Chemistry reported that derivatives incorporating this core structure showed IC₅₀ values as low as 0.8 µM against human tyrosinase isoforms.

In materials engineering applications, the compound's electronic properties enable its use in constructing fluorescent molecular probes. A collaborative study between MIT and ETH Zurich revealed that when incorporated into conjugated polymer frameworks, the compound exhibits tunable photoluminescence spanning the visible spectrum (λem = 580–660 nm). This makes it particularly suitable for bioimaging applications, with recent work demonstrating its use in real-time monitoring of intracellular reactive oxygen species (ROS) levels with submicrometer spatial resolution.

Synthetic advancements have also expanded access to this compound. Traditional methods relying on Sandmeyer-type reactions faced challenges due to iodide ion interference during fluorination steps. However, a novel two-step protocol published in Angewandte Chemie (2024) employs a palladium-catalyzed arylation strategy under mild conditions (60°C/THF), achieving >90% yield with excellent regioselectivity. This method minimizes byproduct formation while enabling scalable production—a critical milestone for industrial adoption.

Clinical translational research is exploring its role in targeted drug delivery systems. Investigators at Stanford University engineered lipid nanoparticles functionalized with this compound's derivatives to selectively bind folate receptor-positive cancer cells. Preclinical data showed enhanced tumor accumulation (P<0.01) compared to non-targeted formulations while maintaining low off-target toxicity profiles in murine models—a breakthrough for personalized oncology therapies.

The compound's photochemical properties are now being exploited in next-generation optoelectronics. A recent Nature Communications study described its integration into perovskite solar cell architectures where it acts as a dopant stabilizing charge transport pathways under ambient conditions. Devices incorporating this modifier achieved record power conversion efficiencies of 26.8% while demonstrating remarkable operational stability over 1000 hours under continuous illumination—a critical advancement toward commercial viability.

Ongoing research focuses on optimizing its biocompatibility through post-synthetic derivatization strategies. Researchers at Cambridge University are investigating click chemistry approaches to attach polyethylene glycol (PEG) moieties without compromising photophysical properties—a dual objective addressing both pharmacokinetic performance and material durability requirements.